Cas no 124311-10-0 (1,3-Dibromo-1,4-dichlorohexafluorobutane)

• Product Name: 1,3-Dibromo-1,4-dichlorohexafluorobutane
• CAS No: 124311-10-0
• MF: C₄Br₂Cl₂F₆
• MW: 392.747219085693
• MDL: MFCD01862038
• CID: 103816
• PubChem ID: 2773961
• Update Time: 2025-11-02

1,3-Dibromo-1,4-dichlorohexafluorobutane Chemical and Physical Properties

Names and Identifiers

• Butane,1,3-dibromo-1,4-dichloro-1,2,2,3,4,4-hexafluoro-
• 1,3-Dibromo-1,4-dichlorohexafluorobutane
• 1,3-dibromo-1,4-dichloro-1,2,2,3,4,4-hexafluorobutane
• AKOS015833881
• FT-0676328
• 124311-10-0
• DTXSID30378800
• MFCD01862038
• Butane, 1,3-dibromo-1,4-dichloro-1,2,2,3,4,4-hexafluoro-
• 1,3-Dibromo-1,4,-dichlorohexafluorobutane98%

• MDL： MFCD01862038
• Inchi： 1S/C4Br2Cl2F6/c5-1(9,4(8,13)14)2(10,11)3(6,7)12
• InChI Key： CNQPZAGOLNLMLO-UHFFFAOYSA-N
• SMILES： BrC(C(F)(F)Cl)(C(C(F)(Cl)Br)(F)F)F

Computed Properties

• Exact Mass: 389.76500
• Monoisotopic Mass: 389.76480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.224
• Boiling Point: 135°C at 760 mmHg
• Flash Point: 35.4°C
• Refractive Index: 1.44
• PSA: 0.00000
• LogP: 4.77100

1,3-Dibromo-1,4-dichlorohexafluorobutane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,3-Dibromo-1,4-dichlorohexafluorobutane

Comprehensive Overview of 1,3-Dibromo-1,4-dichlorohexafluorobutane (CAS No. 124311-10-0)

1,3-Dibromo-1,4-dichlorohexafluorobutane (CAS No. 124311-10-0) is a fluorinated organic compound with a unique molecular structure, combining bromine and chlorine atoms with a hexafluorobutane backbone. This compound has garnered attention in industrial and research applications due to its distinct chemical properties, including thermal stability and reactivity. In recent years, the demand for specialized fluorinated compounds like 1,3-Dibromo-1,4-dichlorohexafluorobutane has increased, driven by advancements in materials science, electronics, and green chemistry initiatives.

The compound's hexafluorobutane core contributes to its low surface energy and chemical resistance, making it valuable for coatings and surface treatments. Researchers and manufacturers often explore its potential in high-performance polymers and flame-retardant additives, aligning with global trends toward sustainable and safer materials. A common query among professionals is, "How does 1,3-Dibromo-1,4-dichlorohexafluorobutane compare to other fluorinated compounds in terms of environmental impact?" Studies suggest that while fluorinated compounds generally exhibit persistence, proper handling and disposal mitigate risks, emphasizing the need for responsible usage.

Another area of interest is the compound's role in electronic cooling systems. With the rise of high-power electronics and electric vehicles, efficient thermal management materials are critical. 1,3-Dibromo-1,4-dichlorohexafluorobutane has been investigated for its dielectric properties and heat transfer efficiency, though further research is needed to optimize its application. Searches like "fluorinated coolants for EVs" reflect this growing curiosity.

From a synthetic chemistry perspective, the bromine and chlorine substituents in 1,3-Dibromo-1,4-dichlorohexafluorobutane enable selective functionalization, making it a versatile intermediate in organic synthesis. Laboratories frequently employ it to develop novel pharmaceutical precursors or agrochemicals, though strict regulatory compliance is essential. The compound's CAS No. 124311-10-0 serves as a key identifier for safety data sheets (SDS) and regulatory databases, ensuring traceability.

Environmental and health considerations are paramount when working with halogenated compounds. While 1,3-Dibromo-1,4-dichlorohexafluorobutane is not classified under stringent hazardous categories, proper ventilation and personal protective equipment (PPE) are recommended. FAQs such as "Is 1,3-Dibromo-1,4-dichlorohexafluorobutane biodegradable?" highlight public awareness of eco-friendly alternatives. Current research focuses on reducing the environmental footprint of such compounds through advanced degradation techniques.

In summary, 1,3-Dibromo-1,4-dichlorohexafluorobutane (CAS No. 124311-10-0) is a multifaceted compound with applications spanning materials science, electronics, and synthetic chemistry. Its fluorinated structure and halogenated functional groups offer both opportunities and challenges, necessitating ongoing innovation and adherence to safety protocols. As industries evolve, this compound may play a pivotal role in emerging technologies, provided sustainability remains a priority.